Cas no 10271-42-8 ((1R,2R,6R,7R,8R)-Tricyclo[5.2.1.02,6]decan-8-ol)

(1R,2R,6R,7R,8R)-Tricyclo[5.2.1.02,6]decan-8-ol structure
10271-42-8 structure
Product Name:(1R,2R,6R,7R,8R)-Tricyclo[5.2.1.02,6]decan-8-ol
CAS No:10271-42-8
MF:C10H16O
MW:152.233443260193
CID:215325
PubChem ID:13191203
Update Time:2024-03-01

(1R,2R,6R,7R,8R)-Tricyclo[5.2.1.02,6]decan-8-ol Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-inden-5-ol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-
    • 4,7-Methanoindan-5-ol, hexahydro-, endo-,exo-
    • 4,7-Methano-1H-inden-5-ol,octahydro-, (3aa,4b,5a,7b,7aa)-
    • 4,7-Methanoindan-5-ol,hexahydro-, endo,exo- (8CI)
    • (1R,2R,6R,7R,8R)-Tricyclo[5.2.1.02,6]decan-8-ol
    • Inchi: 1S/C10H16O/c11-10-5-6-4-9(10)8-3-1-2-7(6)8/h6-11H,1-5H2/t6-,7-,8-,9-,10-/m1/s1
    • InChI Key: FKZJBAXKHJIQDU-VVULQXIFSA-N
    • SMILES: O[C@@H]1C[C@H]2C[C@@H]1[C@@H]1CCC[C@@H]12

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.3
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